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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411

An In-depth Technical Guide on the Chemical Properties of (2-methyl-2-phenylpropyl)
acetate

Abstract

(2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate, is an organic ester with
significant applications in the fragrance, flavoring, and pharmaceutical industries.[1][2] This
technical guide provides a comprehensive overview of its chemical and physical properties,
detailed experimental protocols for its synthesis, and an examination of its role as a key
intermediate in the production of Fexofenadine HCI.[2] All quantitative data is presented in
tabular format for clarity, and key experimental workflows are visualized using Graphviz
diagrams. This document is intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

(2-methyl-2-phenylpropyl) acetate is a colorless to pale yellow liquid with a characteristic
sweet, floral, and fruity fragrance.[1][2] It is insoluble in water but soluble in organic solvents
such as alcohols.[1][2][3] Its stability under typical conditions makes it a versatile ingredient in
various formulations.[1]

Tabulated Physical and Chemical Data
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Property Value Source(s)
2-methyl-2-phenylpropyl

IUPAC Name ( yi-2-phenylpropy) N/A
acetate
Neophyl acetate, Acetic Acid

Synonyms (2-Methyl-2-Phenylpropyl) [1][4]
Ester

CAS Number 18755-52-7 [2I[21[5161171

Molecular Formula C12H1602 [L1I5161[7]

Molecular Weight 192.26 g/mol [11151[7]

Appearance Colorless to pale yellow liquid [1112]

Odor Sweet, floral, and fruity [1]

) Approximately 0.998 - 1.02

Density [3114]

g/cm3
- _ 256.8 °C to 267 °C at 760

Boiling Point [31[4]
mmHg

Flash Point 100.8 °C [3]1[4]

Refractive Index

1.481 to 1.495

[1](2]

Vapor Pressure

0.0151 mmHg at 25°C

[3]4]

Insoluble in water; Soluble in

Solubility . [1][2][3]

alcohols and organic solvents
) = 99% (Food, Cosmetic,

Purity ) [1]
Industrial Grade)

Shelf Life 2 years when stored properly [1]
Store in a cool, dry place away

Storage [1]

from direct sunlight

Experimental Protocols: Synthesis and Reactions
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The synthesis of (2-methyl-2-phenylpropyl) acetate can be achieved through several chemo-
catalytic esterification strategies.[5] The choice of method often depends on factors such as
desired yield, purity, and industrial scalability.[5]

Synthesis via Fischer Esterification
A conventional method for synthesizing (2-methyl-2-phenylpropyl) acetate is the Fischer

esterification of neophyl alcohol (2-methyl-2-phenylpropan-1-ol) with acetic acid.[5] This
reaction is typically catalyzed by a strong Brgnsted acid.[5]

Experimental Protocol:
o Reactants: Neophyl alcohol (1 equivalent) and acetic acid (excess).
e Catalyst: 1-5 mol% of sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH).[5]

e Procedure: a. Combine neophyl alcohol, acetic acid, and the acid catalyst in a round-bottom
flask equipped with a reflux condenser. b. Heat the mixture to reflux at temperatures
between 110-120°C.[5] c. Monitor the reaction progress using a suitable analytical technique
(e.g., TLC or GC). d. Upon completion, cool the reaction mixture to room temperature. e.
Neutralize the excess acid with a saturated solution of sodium bicarbonate. f. Extract the
product with an organic solvent (e.g., diethyl ether). g. Wash the organic layer with brine, dry
over anhydrous magnesium sulfate, and filter.

 Purification: The crude product is purified by distillation to obtain (2-methyl-2-phenylpropyl)
acetate.[3]

Caption: Fischer Esterification Workflow for (2-methyl-2-phenylpropyl) acetate Synthesis.

Synthesis via Acylation with Acetic Anhydride

An alternative pathway involves the acylation of 2-methyl-2-phenylpropanol with acetic
anhydride.[5] This method can be facilitated by a catalyst or proceed under catalyst-free
conditions at elevated temperatures.[5]

Experimental Protocol:
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e Reactants: 2-methyl-2-phenylpropanol (1 equivalent) and acetic anhydride (1-1.5
equivalents).

o Catalyst (Optional): An acid catalyst can be used.

e Procedure: a. React 2-methyl-2-phenylpropanol with acetic anhydride, with or without a
catalyst.[3] b. The reaction yields the acetate ester and a carboxylic acid byproduct.[5]

 Purification: The target product is obtained through distillation and purification of the reaction
mixture.[3]

Synthesis via Friedel-Crafts Alkylation

A patented method describes the synthesis from methallyl acetate and benzene via a Friedel-
Crafts alkylation reaction.[8] This approach has the advantage of shorter reaction steps.[8]

Experimental Protocol:
o Reactants: Methallyl acetate and benzene.

o Catalyst: A mixed catalyst system of anhydrous ferric chloride (FeCls) and anhydrous
aluminum trichloride (AICI3).[8]

e Procedure: a. In a dry four-necked flask, suspend anhydrous FeCls and AICIs in benzene and
stir at room temperature.[8] b. Cool the mixture to 0-5°C.[8] c. Slowly add a solution of
methallyl acetate in benzene over approximately 1 hour, maintaining the temperature at O—
5°C.[8] d. Stir vigorously at 0-5°C for 5 hours, then slowly warm to 6—15°C and stir for an
additional 6 hours.[8] e. Quench the reaction by pouring the mixture into ice water and
stirring for 4 hours. f. Separate the layers and extract the aqueous layer with benzene. g.
Combine the organic layers and wash sequentially with saturated NaHCOs solution and
water. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the
solvent via rotary evaporation.

 Purification: The final product is obtained by vacuum distillation, yielding a colorless,
transparent liquid with a purity of over 97%.[8]

Chemical Reactivity and Applications
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The chemical behavior of (2-methyl-2-phenylpropyl) acetate is influenced by both its ester
functional group and the phenyl ring, making it a versatile substrate in synthetic chemistry.[5]

Reduction to 2-methyl-2-phenylpropanol

The ester group can be reduced to the corresponding primary alcohol, 2-methyl-2-
phenylpropanol.[5] This transformation is commonly achieved using a powerful reducing agent
like lithium aluminum hydride (LiAIH4).[5]

Industrial Applications

e Fragrance and Flavoring Agent: Due to its pleasant floral and fruity aroma, it is used in
perfumes, cosmetics, and as a flavoring agent in food.[1] It can add warmth and body to
various fragrance accords.[2]

o Pharmaceutical Intermediate: It is a critical intermediate in the multi-step synthesis of
Fexofenadine HCI, a non-sedating antihistamine.[2] It serves as a Stage 5 intermediate in
the "Fexo Chloro" synthesis pathway, where its structure is crucial for building the side-chain
scaffold of the final active pharmaceutical ingredient (API).[2]

Caption: Logical Relationship of (2-methyl-2-phenylpropyl) acetate in Fexofenadine
Synthesis.

Safety and Handling

For the safe handling of (2-methyl-2-phenylpropyl) acetate, the following precautions should
be observed:

Personal Protective Equipment: Wear appropriate protective gloves and safety goggles to
avoid contact with skin and eyes.[3]

Ventilation: Use in a well-ventilated area to avoid inhaling vapors.[3]

Fire Safety: Keep away from sources of ignition as it is a combustible liquid.[3][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
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The compound is classified with the GHS signal word "Warning" and the hazard statement
H302 (Harmful if swallowed).[10] Standard industrial hygiene and safety practices should be
followed during handling.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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